3-(3-Chlorophenyl)-1-(4-methoxybenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: [2-(3-chlorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C22H21ClN2O2S/c1-27-18-10-8-15(9-11-18)20(26)25-21(28)19(16-6-5-7-17(23)14-16)24-22(25)12-3-2-4-13-22/h5-11,14H,2-4,12-13H2,1H3
• InChI Key: FUOKUHRMBIJMSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2C(=S)C(=NC23CCCCC3)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H21ClN2O2S
• Molecular Weight: 412.9 g/mol

Description

3-(3-Chlorophenyl)-1-(4-methoxybenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione, also known as CPDD, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. CPDD is a heterocyclic compound that contains a spirocyclic structure, which makes it an interesting molecule for further research.

Scientific Research Applications

Antimicrobial Agent Synthesis

• Study : A study explored the synthesis of formazans from a Mannich base related to your compound, showing potential as antimicrobial agents. This research highlights the application in developing new antimicrobial substances (Sah, Bidawat, Seth, & Gharu, 2014).

Structural Analysis and Crystal Studies

• Study : Research on similar oxa-thia-spiro-decene derivatives focused on their crystal structures, providing insights into their molecular dimensions and interactions (Parvez, Jeyaraj, & Yadav, 1997).

Catalytic Functions

• Study : A study examined the catalytic function of a related compound in the reductive cleavage of the sulphur–sulphur bond of disulphides. This research contributes to understanding the catalytic potentials of such compounds (Inoue & Tamura, 1986).

Environmental Impact Studies

• Study : Research on benzophenone-type UV filters and benzotriazole-type corrosion inhibitors, related to your compound, examined their occurrence in the environment and potential estrogenic activity. This is crucial for understanding the environmental impact of such chemicals (Zhang et al., 2011).